2,5-difluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C19H20F2N2O3S/c1-12(2)19(24)23-9-3-4-13-10-15(6-8-17(13)23)22-27(25,26)18-11-14(20)5-7-16(18)21/h5-8,10-12,22H,3-4,9H2,1-2H3
• InChI Key: JAEWKVLBVJEGSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C19H20F2N2O3S
• Molecular Weight: 394.4 g/mol
• CAS No.: 946258-53-3

Description

2,5-Difluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a chemical compound with the molecular formula C19H20F2N2O3S. It has an average mass of 394.435 Da and a monoisotopic mass of 394.116272 Da. This compound is not intended for human or veterinary use and is primarily used for research.

Scientific Research Applications

Synthesis and Characterization

• Research on N-(quinolin-8-yl) benzenesulfonamide derivatives has explored their synthesis, structure characterization, and fragmentation pathways, offering insights into the structural analysis of similar compounds (Chen Bin, 2015).
• Synthesis of acyclo-4-[quinazolin-3-yl]benzenesulfonamide non-nucleosides and their analogues, resembling compounds like MKC-442, TNK 561, and HEPT, has been reported, contributing to the understanding of complex molecular synthesis (A. El-hamid & A. Ismail, 2004).

Chemical Reactions and Interactions

• The study of tetrahydro-diepoxybenzo[de]isoquinoline derivatives has revealed significant insights into F⋯O interactions and their implications in molecular chemistry, enhancing the understanding of halogen bonds in complex molecules (M. V. Grudova et al., 2020).

Medicinal Chemistry and Drug Design

• Several studies have synthesized and evaluated the antimicrobial and antitumor properties of quinolinyl and tetrahydroquinoline derivatives, contributing valuable knowledge to the fields of medicinal chemistry and drug design (Multiple Authors, 2004-2019) (S. Alqasoumi et al., 2010) (M. Al-Dosari et al., 2013).

Molecular Interactions and Biological Evaluation

• Research involving the synthesis of sulfonamide derivatives has led to a deeper understanding of molecular interactions and biological evaluation, providing insights into the potential therapeutic applications of these compounds (H. Khalid, 2012) (V. Dudutienė et al., 2013).